Cas no 2287313-67-9 (1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester)

• Product Name: 1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester
• CAS No: 2287313-67-9
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5935269
• PubChem ID: 137944643
• Update Time: 2025-08-05

1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester
• 2287313-67-9
• 3-Methoxy-1-phenylmethoxycarbonylpiperidine-4-carboxylic acid
• EN300-6747606
• 1-[(benzyloxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid

• Inchi： 1S/C15H19NO5/c1-20-13-9-16(8-7-12(13)14(17)18)15(19)21-10-11-5-3-2-4-6-11/h2-6,12-13H,7-10H2,1H3,(H,17,18)
• InChI Key： GFRAQSPGYAKXFF-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(C(O)=O)C(OC)C1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 463.1±45.0 °C(Predicted)
• pka: 4.17±0.40(Predicted)

Additional information on 1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester

Introduction to 1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester (CAS No. 2287313-67-9)

1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester, identified by the CAS number 2287313-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative family, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group at the 3-position and a phenylmethyl ester at the 1-position of the piperidine ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1,4-piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester involve sophisticated organic chemistry techniques that ensure high purity and yield. The methoxy group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the phenylmethyl ester moiety provides additional hydrophobicity and stability, making it a versatile scaffold for further derivatization and functionalization.

In recent years, there has been growing interest in piperidine derivatives due to their role as key intermediates in drug development. These compounds have been explored for their potential in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The specific structural configuration of 1,4-piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester makes it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. Researchers have utilized similar piperidine derivatives to develop novel drugs that target specific enzymes and receptors involved in disease pathways. For instance, modifications of the piperidine ring have been shown to enhance binding affinity and selectivity, crucial factors in drug design. The methoxy and phenylmethyl ester groups provide points for further chemical manipulation, allowing chemists to fine-tune the properties of the molecule for optimal biological activity.

Recent studies have highlighted the importance of 1-(phenylmethyl) ester functionalities in drug molecules. This moiety is known to improve metabolic stability and pharmacokinetic profiles of drugs, making them more effective when administered orally or through other routes. The combination of these features in 1,4-piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester suggests that it could be a valuable building block for developing new therapeutic agents.

The pharmaceutical industry has been particularly interested in compounds that can modulate neurotransmitter systems. Piperidine derivatives have shown promise in this area due to their ability to interact with receptors such as serotonin receptors (5-HT receptors), dopamine receptors (D2 receptors), and norepinephrine receptors (α-adrenergic receptors). By modifying the substituents on the piperidine ring, researchers can influence how these compounds bind to their targets and elicit specific pharmacological effects.

Moreover, 3-methoxy- substitution on the piperidine ring has been associated with enhanced bioavailability and reduced toxicity in some cases. This modification can prevent rapid metabolism by enzymes such as cytochrome P450 (CYP450), thereby prolonging the half-life of the drug and increasing its therapeutic window. Such properties are highly desirable in drug development, as they can lead to more effective treatments with fewer side effects.

In conclusion,1,4-Piperidinedicarboxylic acid, 3-methoxy-, 1-(phenylmethyl) ester (CAS No. 2287313-67-9) represents an exciting area of research with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate for developing novel drugs targeting various diseases. As research continues to uncover new biological activities and synthetic pathways for piperidine derivatives,this compound is likely to play an increasingly important role in medicinal chemistry and drug discovery.